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Compound of Interest

1-Benzylpyrrolidin-3-one
Compound Name:
hydrochloride

Cat. No.: B581189

A Technical Guide to 1-Benzylpyrrolidin-3-one
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of 1-
Benzylpyrrolidin-3-one hydrochloride, a compound of interest in pharmaceutical research
and development.

Molecular Structure and Weight

1-Benzylpyrrolidin-3-one hydrochloride is a chemical compound with the molecular formula
C11H14CINO.[1] Its molecular weight is approximately 211.69 g/mol .[2] The structure consists
of a pyrrolidinone ring substituted with a benzyl group at the nitrogen atom. The hydrochloride
salt is formed by the protonation of the nitrogen atom.

Tabulated Molecular Data

For clarity and ease of comparison, the quantitative data regarding the molecular weight
calculation is summarized in the table below. The calculation is based on the atomic weights of
the constituent elements.
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Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 11 12.01 132.11
Hydrogen H 14 1.008 14.112
Chlorine Cl 1 35.45 35.45
Nitrogen N 1 14.01 14.01
Oxygen O 1 16.00 16.00
Total 211.682

Molecular Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of 1-
Benzylpyrrolidin-3-one hydrochloride.

Molecular structure of 1-Benzylpyrrolidin-3-one hydrochloride.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 1-Benzylpyrrolidin-3-
one hydrochloride are crucial for reproducible research. While specific experimental details
can vary, a general synthetic approach involves the benzylation of a suitable pyrrolidin-3-one
precursor followed by salt formation with hydrochloric acid.

Note: This guide does not provide specific experimental protocols. Researchers should consult
peer-reviewed scientific literature for detailed and validated methodologies for the synthesis
and analysis of this compound. Standard analytical techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy are
typically employed for structural confirmation and purity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.echemi.com/products/pid_Seven5704-1-benzyl-3-pyrrolidinonehydrochloride.html
https://www.ivychem.com/prod.php?id=7121
https://www.benchchem.com/product/b581189#molecular-structure-and-weight-of-1-benzylpyrrolidin-3-one-hydrochloride
https://www.benchchem.com/product/b581189#molecular-structure-and-weight-of-1-benzylpyrrolidin-3-one-hydrochloride
https://www.benchchem.com/product/b581189#molecular-structure-and-weight-of-1-benzylpyrrolidin-3-one-hydrochloride
https://www.benchchem.com/product/b581189#molecular-structure-and-weight-of-1-benzylpyrrolidin-3-one-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b581189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

